CIPIGMENTRED48,MONOSODIUMSALT
CIPIGMENTRED48,MONOSODIUMSALT
Brand Name:
Vulcanchem
CAS No.:
17797-35-2
VCID:
VC0091190
InChI:
InChI=1S/C18H13ClN2O6S.Na/c1-9-6-15(28(25,26)27)14(8-13(9)19)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,20H,1H3,(H,23,24)(H,25,26,27);/q;+1/p-1/b21-16-;
SMILES:
CC1=CC(=C(C=C1Cl)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)O.[Na+]
Molecular Formula:
C18H12ClN2NaO6S
Molecular Weight:
442.8 g/mol
CIPIGMENTRED48,MONOSODIUMSALT
CAS No.: 17797-35-2
Main Products
VCID: VC0091190
Molecular Formula: C18H12ClN2NaO6S
Molecular Weight: 442.8 g/mol
| CAS No. | 17797-35-2 |
|---|---|
| Product Name | CIPIGMENTRED48,MONOSODIUMSALT |
| Molecular Formula | C18H12ClN2NaO6S |
| Molecular Weight | 442.8 g/mol |
| IUPAC Name | sodium;(4Z)-4-[(5-chloro-4-methyl-2-sulfophenyl)hydrazinylidene]-3-oxonaphthalene-2-carboxylate |
| Standard InChI | InChI=1S/C18H13ClN2O6S.Na/c1-9-6-15(28(25,26)27)14(8-13(9)19)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,20H,1H3,(H,23,24)(H,25,26,27);/q;+1/p-1/b21-16-; |
| Standard InChIKey | HNSMAGIPYOXRNC-PLMZOXRSSA-M |
| Isomeric SMILES | CC1=CC(=C(C=C1Cl)N/N=C\2/C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)O.[Na+] |
| SMILES | CC1=CC(=C(C=C1Cl)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)O.[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1Cl)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)O.[Na+] |
| Synonyms | CIPIGMENTRED48,MONOSODIUMSALT |
| PubChem Compound | 9577980 |
| Last Modified | Nov 09 2021 |
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